Cas no 1797334-49-6 ([2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate)

[2-Methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate is a synthetic organic compound featuring a thiazole core linked to a pyridin-3-ylamino group and an acetoxy-substituted propan-2-yl moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of both thiazole and pyridine rings may confer binding affinity for specific biological targets, while the acetate group enhances solubility and reactivity for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it valuable in drug discovery and development. The compound’s purity and stability under standard conditions ensure consistent performance in synthetic applications.
[2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate structure
1797334-49-6 structure
Product Name:[2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate
CAS No:1797334-49-6
MF:C20H20N4O3S
MW:396.462802886963
CID:5371952
Update Time:2025-06-03

[2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate Chemical and Physical Properties

Names and Identifiers

    • [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate
    • Inchi: 1S/C20H20N4O3S/c1-13(25)27-20(2,3)18(26)22-15-8-6-14(7-9-15)17-12-28-19(24-17)23-16-5-4-10-21-11-16/h4-12H,1-3H3,(H,22,26)(H,23,24)
    • InChI Key: VZHMDNSIYROOQN-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C(=O)NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)C

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Additional information on [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate

Comprehensive Analysis of [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate (CAS No. 1797334-49-6)

The compound [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate (CAS No. 1797334-49-6) is a synthetic organic molecule with a complex structure that combines multiple functional groups, including a pyridine-thiazole core and an acetate ester moiety. Its unique architecture has drawn significant attention in medicinal chemistry and pharmaceutical research, particularly for its potential applications in small-molecule drug discovery and targeted therapies.

Recent studies highlight the growing interest in heterocyclic compounds like this molecule due to their bioactive properties. The presence of both pyridine and thiazole rings suggests possible interactions with biological targets, such as enzymes or receptors, making it a candidate for investigating structure-activity relationships (SAR). Researchers are exploring its pharmacokinetic profile, including metabolic stability and cell permeability, which are critical for drug development pipelines.

In the context of AI-driven drug design, this compound exemplifies how computational chemistry tools can optimize molecular scaffolds. Searches for "CAS 1797334-49-6 applications" or "thiazole derivatives in medicine" reflect user curiosity about its therapeutic potential. Notably, its acetate group may influence prodrug strategies, a trending topic in precision medicine discussions.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves amide coupling and esterification reactions. Laboratories focusing on high-throughput screening often prioritize such molecules for lead optimization. The pyridin-3-ylamino-thiazole segment, in particular, aligns with current fragment-based drug discovery methodologies.

Environmental and green chemistry considerations are also relevant. Queries like "biodegradability of CAS 1797334-49-6" indicate public interest in sustainable chemistry. While not classified as hazardous, its ecological impact should be evaluated per REACH guidelines.

In summary, [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate represents a multifunctional chemical entity with implications across drug discovery, materials science, and biochemical research. Its CAS No. 1797334-49-6 serves as a key identifier for researchers navigating chemical databases and patent literature.

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